Cas no 89165-41-3 (Benzene, 1-bromo-3-(octylthio)-)

• Product Name: Benzene, 1-bromo-3-(octylthio)-
• CAS No: 89165-41-3
• MF: C₁₄H₂₁BrS
• MW: 301.28554224968
• CID: 609927
• PubChem ID: 71322462
• Update Time: 2025-04-19

Benzene, 1-bromo-3-(octylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-3-(octylthio)-
• 1-bromo-3-octylsulfanylbenzene
• 1-BROMO-3-(OCTYLSULFANYL)BENZENE
• DTXSID50752143
• A1-05177
• 89165-41-3
• (3-Bromophenyl)(octyl)sulfane

• Inchi： 1S/C14H21BrS/c1-2-3-4-5-6-7-11-16-14-10-8-9-13(15)12-14/h8-10,12H,2-7,11H2,1H3
• InChI Key： DRQZBXOAFYUCEU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)SCCCCCCCC

Computed Properties

• Exact Mass: 300.05473g/mol
• Monoisotopic Mass: 300.05473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 25.3Ų